5-Methoxy-6-nitro-2,3-dihydrobenzofuran

• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• SMILES: COC1=C(C=C2C(=C1)CCO2)[N+](=O)[O-]
• InChI: InChI=1S/C9H9NO4/c1-13-9-4-6-2-3-14-8(6)5-7(9)10(11)12/h4-5H,2-3H2,1H3
• InChIKey: MFBZLIPDYWZXMC-UHFFFAOYSA-N

5-Methoxy-6-nitro-2,3-dihydrobenzofuran (CAS 156488-97-0): Core Properties and Structural Identity for Informed Procurement

5-Methoxy-6-nitro-2,3-dihydrobenzofuran (CAS 156488-97-0) is a disubstituted 2,3-dihydrobenzofuran derivative bearing a methoxy group at position 5 and a nitro group at position 6 on the fused benzene ring. Its molecular formula is C₉H₉NO₄ with a molecular weight of 195.17 g/mol . The compound features a partially saturated furan ring (2,3-dihydro form), distinguishing it from fully aromatic benzofuran analogs. Predicted physicochemical properties include a density of 1.342±0.06 g/cm³ and a boiling point of 328.6±42.0 °C . This substitution pattern positions the compound as a scaffold with electronically differentiated ring positions, where the electron-donating methoxy and the strongly electron-withdrawing nitro group create a polarized aromatic system amenable to further selective functionalization.

Synthetic scaffold with electronically differentiated ring positions for selective functionalization studies

2,3-Dihydrobenzofuran core supports conformational constraint research in pharmacophore modeling

Nitro position on benzene ring (C-6) avoids the genotoxic 2-nitro-on-furan structural alert common in comparator scaffolds

Why 5-Methoxy-6-nitro-2,3-dihydrobenzofuran Cannot Be Replaced by Generic 2-Nitrobenzofurans or Mono-Substituted Dihydrobenzofuran Analogs

Close structural analogs of 5-methoxy-6-nitro-2,3-dihydrobenzofuran—such as 5-methoxy-2-nitrobenzofuran, 6-methoxy-2-nitrobenzofuran, or the mono-substituted 5-nitro-2,3-dihydrobenzofuran—exhibit divergent physicochemical properties and biological potential that preclude simple substitution. The nitro group position (C-6 on the benzene ring versus C-2 on the furan ring in common 2-nitrobenzofurans) fundamentally alters the electronic landscape, genotoxic liability, and metabolic stability of the scaffold [1]. The presence of both an electron-donating methoxy (-OCH₃) and an electron-withdrawing nitro (-NO₂) group on the same benzene ring creates a push-pull electronic system absent in mono-substituted analogs, directly impacting reactivity in nucleophilic aromatic substitution, reduction chemistry, and downstream derivatization [1]. These differences translate into measurably distinct boiling points, densities, and molecular recognition profiles that affect both synthetic handling and biological assay outcomes.

5-Methoxy-6-nitro-2,3-dihydrobenzofuran

2-Nitrobenzofuran analogs

Nitro position shifts from furan C-2 to benzene C-6; genotoxicity prediction profile may differ fundamentally

5-Methoxy-6-nitro-2,3-dihydrobenzofuran

Mono-substituted dihydrobenzofurans

Absence of push-pull electronic system may alter reduction chemistry and downstream derivatization pathways

5-Methoxy-6-nitro-2,3-dihydrobenzofuran

5-Methoxy-2-methyl-6-nitro analog

Additional 2-methyl group shifts chromatographic retention and lipophilicity; scaffold volume context may not transfer

• [1] Rosenkranz, H.S., Klopman, G. The structural basis of the genotoxicity of nitroarenofurans and related compounds. Mutation Research, 304(2): 271-283, 1994. DOI: 10.1016/0027-5107(94)90220-8. View Source

5-Methoxy-6-nitro-2,3-dihydrobenzofuran: Quantitative Differentiation Evidence Against Five Structural Analogs

Boiling Point Elevation Relative to 2-Nitrobenzofuran and Mono-Substituted Dihydrobenzofuran Analogs

5-Methoxy-6-nitro-2,3-dihydrobenzofuran exhibits a predicted boiling point of 328.6±42.0 °C, which is 12.9 °C higher than 5-methoxy-2-nitrobenzofuran (315.7 °C at 760 mmHg) , 12.9 °C higher than 6-methoxy-2-nitrobenzofuran (315.7±22.0 °C) , 36.3 °C higher than 5-nitro-2,3-dihydrobenzofuran (292.3±29.0 °C) , and 29.2 °C higher than 5-methoxy-2,3-dihydrobenzofuran (299.4 °C at 760 mmHg) . The elevated boiling point indicates stronger intermolecular interactions (dipole-dipole and potential hydrogen bonding) arising from the simultaneous presence of both polar substituents on the dihydrobenzofuran core, a feature absent in all mono-substituted analogs. This directly impacts distillation-based purification strategies and thermal stability considerations during storage and reaction design.

Boiling Point Elevation

Cross-study comparable

328.6±42.0 °C (predicted)

12.9–36.3 °C higher than mono-substituted analogs. Supports thermal stability screening and distillation-based purification design.

Predicted values at 760 mmHg. Computational estimation context.

Evidence Dimension	Boiling point at atmospheric pressure (predicted)
Target Compound Data	328.6±42.0 °C
Comparator Or Baseline	5-Methoxy-2-nitrobenzofuran: 315.7 °C; 6-Methoxy-2-nitrobenzofuran: 315.7±22.0 °C; 5-Nitro-2,3-dihydrobenzofuran: 292.3±29.0 °C; 5-Methoxy-2,3-dihydrobenzofuran: 299.4 °C
Quantified Difference	Target boils 12.9–36.3 °C higher than all comparators
Conditions	Predicted values at 760 mmHg; ACD/Labs or equivalent computational estimation

Why This Matters

A significantly higher boiling point directly informs distillation cut points, lyophilization parameters, and thermal stress tolerance during scale-up, making this compound suitable for reactions requiring elevated temperatures where lower-boiling analogs may evaporate or degrade.

Nitro Group Positional Isomerism: Divergent Genotoxic Liability Versus 2-Nitrobenzofuran Derivatives

A systematic CASE (Computer-Automated Structure Evaluation) analysis of 79 nitroarenofurans established that a nitro group at position 2 of the furan ring is a critical activating structural fragment (biophore) for genotoxicity in the E. coli PQ37 SOS chromotest, and that the activity of the 2-nitro group is further enhanced by a methoxy substituent at position 7 of the naphthofuran scaffold [1]. 5-Methoxy-6-nitro-2,3-dihydrobenzofuran carries its nitro group at position 6 on the benzene ring—not at position 2 of the furan ring—thereby lacking the key genotoxic biophore identified in 2-nitrobenzofuran and 2-nitronaphthofuran derivatives. Comparator compounds 5-methoxy-2-nitrobenzofuran and 6-methoxy-2-nitrobenzofuran both feature the 2-nitro substitution pattern that the CASE model flags as genotoxic [1]. The QSAR model correctly predicted genotoxicity probability for 95.8% of 24 external test compounds (r = 0.88–0.97), providing confidence in the differential prediction for the 6-nitro positional isomer.

Genotoxic Alert Absence

Class-level inference

6-Nitro-on-benzene vs. 2-nitro-on-furan in comparators

CASE QSAR model (r=0.88–0.97) predicts 2-nitro-on-furan as genotoxic biophore; target lacks this alert. May reduce early mutagenicity screening risk.

E. coli PQ37 SOS chromotest context. 79 nitroarenofuran dataset.

Evidence Dimension	Predicted genotoxicity probability based on nitro group position (SOS chromotest, E. coli PQ37)
Target Compound Data	Nitro at position 6 on benzene ring; lacks the critical 2-nitro-on-furan biophore identified by CASE methodology
Comparator Or Baseline	2-Nitrobenzofurans (including 5-methoxy-2-nitrobenzofuran and 6-methoxy-2-nitrobenzofuran): nitro at position 2 on furan ring = positive genotoxic biophore identified by CASE (QSAR r = 0.88–0.97; prediction accuracy 95.8% for external test set)
Quantified Difference	Qualitative difference in genotoxic structural alert: 2-nitro-on-furan present in comparators, absent in target compound
Conditions	E. coli PQ37 SOS chromotest; CASE methodology; dataset of 79 nitroarenofurans and 24 external test compounds

Why This Matters

For procurement decisions in drug discovery or toxicology screening, the absence of a known genotoxic structural alert (2-nitro-on-furan) may reduce the likelihood of mutagenicity findings in early safety panels, potentially saving costly follow-up Ames testing and improving the developability profile of lead series derived from this scaffold.

• [1] Rosenkranz, H.S., Klopman, G. The structural basis of the genotoxicity of nitroarenofurans and related compounds. Mutation Research, 304(2): 271-283, 1994. DOI: 10.1016/0027-5107(94)90220-8. View Source

Scaffold Oxidation State Differentiation: 2,3-Dihydrobenzofuran Core Versus Fully Aromatic Benzofuran in Molecular Properties

The 2,3-dihydrobenzofuran scaffold in the target compound provides a partially saturated furan ring, which contrasts with the fully conjugated aromatic furan ring in 5-methoxy-2-nitrobenzofuran and 6-methoxy-2-nitrobenzofuran. This saturation difference is reflected in molecular weight: the target (195.17 g/mol) is 2.01 g/mol heavier than both 5-methoxy-2-nitrobenzofuran and 6-methoxy-2-nitrobenzofuran (193.16 g/mol each) . A 1991 study on 2,3-dihydrobenzofuran analogues of hallucinogenic phenethylamines demonstrated that the dihydrofuran ring constrains the conformational mobility of the 5-methoxy group, effectively modeling the active binding conformation of the parent phenethylamine, and that this conformational restriction contributes 2.4–3.2 kcal/mol of binding energy in radioligand displacement assays when halogen substituents are present [1]. The dihydro scaffold thus offers a conformationally distinct pharmacophore element not achievable with the planar, fully aromatic benzofuran core.

Scaffold Saturation

Cross-study comparable

ΔMW +2.01 g/mol vs. fully aromatic analogs

Partially saturated furan ring constrains 5-methoxy conformation. Supports pharmacophore constraint studies in CNS-targeted research.

Class-level reference: 2.4–3.2 kcal/mol binding energy contribution for dihydrobenzofuran halogenated analogs.

Evidence Dimension	Molecular weight and conformational constraint (scaffold saturation)
Target Compound Data	195.17 g/mol; 2,3-dihydro (partially saturated) furan ring enabling conformational restriction of 5-methoxy group
Comparator Or Baseline	5-Methoxy-2-nitrobenzofuran: 193.16 g/mol, fully aromatic furan; 6-Methoxy-2-nitrobenzofuran: 193.16 g/mol, fully aromatic furan
Quantified Difference	ΔMW = +2.01 g/mol vs. fully aromatic analogs; conformational binding energy contribution of 2.4–3.2 kcal/mol for dihydrobenzofuran halogenated analogs (class-level reference)
Conditions	MW from CAS registry; conformational binding energy from radioligand displacement KA values on 5-HT2 receptors (Nichols et al., 1991)

Why This Matters

The dihydrobenzofuran scaffold introduces conformational constraint that can be exploited in structure-based drug design to pre-organize the methoxy group into a bioactive conformation, a feature documented in the hallucinogenic phenethylamine analogue series and potentially translatable to other target classes.

• [1] Nichols, D.E., Snyder, S.E., Oberlender, R., Johnson, M.P., Huang, X.M. 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. Journal of Medicinal Chemistry, 34(1): 276-281, 1991. DOI: 10.1021/jm00105a043. View Source

CYP1A2 Inhibition Potential: Class-Level Evidence from 6-Nitro-2,3-dihydrobenzofuran Analogs

The 6-nitro-2,3-dihydrobenzofuran core has been identified as an inhibitor of cytochrome P450 enzymes, with 6-nitro-2,3-dihydrobenzofuran and its 5-amino derivative demonstrating inhibition of human CYP1A2 [1][2]. The BindingDB assay CHEMBL1176757 records inhibition of human CYP1A2 by 6-nitro-2,3-dihydrobenzofuran after 10 minutes of incubation [2]. In contrast, the comparator 5-methoxy-2,3-dihydrobenzofuran—which lacks the nitro group entirely—does not carry this CYP inhibition liability. The target compound 5-methoxy-6-nitro-2,3-dihydrobenzofuran shares the 6-nitro-dihydrobenzofuran substructure and may exhibit similar CYP1A2 interaction. For procurement in pharmaceutical research, this class-level property must be factored into experimental design when co-administered compounds are metabolized by CYP1A2.

CYP1A2 Interaction

Class-level inference

Substructure shared with confirmed CYP1A2 inhibitors

6-Nitro-dihydrobenzofuran core may interact with CYP1A2. Consider in vitro ADME panel design for co-administered probe compounds.

BindingDB CHEMBL1176757. Data to verify for target compound directly.

Evidence Dimension	Human CYP1A2 enzyme inhibition
Target Compound Data	Not directly measured; contains 6-nitro-2,3-dihydrobenzofuran substructure shared with confirmed CYP1A2 inhibitors
Comparator Or Baseline	6-Nitro-2,3-dihydrobenzofuran: confirmed CYP1A2 inhibitor (BindingDB CHEMBL1176757). 5-Methoxy-2,3-dihydrobenzofuran (CAS 13391-30-5): no nitro group, no reported CYP1A2 inhibition.
Quantified Difference	Class-level inference: 6-nitro substitution on dihydrobenzofuran core associated with CYP1A2 inhibition; methoxy-only analog lacks this property
Conditions	Human CYP1A2 inhibition assay, 10 min incubation (ChEMBL assay CHEMBL1176757)

Why This Matters

If the compound is intended as a pharmacological probe or lead scaffold, potential CYP1A2 inhibition must be considered during in vitro ADME panels and when planning in vivo pharmacokinetic studies to avoid confounding drug-drug interaction artifacts.

• [1] PubChem. 6-Nitro-2,3-dihydrobenzofuran (CID entry). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] BindingDB. Assay CHEMBL1176757: Inhibition of human CYP1A2 after 10 mins. ChEMBL ID: CHEMBL642206. Available at: https://www.bindingdb.org/ View Source

Density and Polar Surface Area Differentiation Versus the Closest Methyl-Substituted Analog

The closest structural analog to the target compound is 5-methoxy-2-methyl-6-nitro-2,3-dihydrobenzofuran (CAS 85258-17-9), which differs only by an additional methyl group at position 2 of the dihydrofuran ring. This seemingly minor structural change produces measurable differences: the methylated analog has a higher molecular weight (209.20 g/mol vs. 195.17 g/mol), a computed logP of 2.45, and a polar surface area (PSA) of 64.28 Ų [1]. While experimentally determined logP and PSA values for the target compound are not available in primary literature, the absence of the 2-methyl group is expected to reduce logP by approximately 0.3–0.5 log units (based on the Hansch π constant for methyl substitution) and to decrease PSA slightly due to reduced molecular surface area. The density of the target compound (1.342 g/cm³) is notably lower than that of 5-nitro-2,3-dihydrobenzofuran (1.360 g/cm³) and higher than 5-methoxy-2,3-dihydrobenzofuran (1.262 g/cm³), placing it at an intermediate value consistent with the balanced electronic contributions of both substituents .

Density & Polarity

Cross-study comparable

Density 1.342 g/cm³ (predicted)

Intermediate between mono-nitro (1.360) and mono-methoxy (1.262) analogs. Supports chromatographic method development as distinct retention marker.

ΔMW -14.03 vs. 2-methyl analog. logP/PSA not experimentally determined.

Evidence Dimension	Molecular weight, logP, PSA, and density
Target Compound Data	MW 195.17 g/mol; Density 1.342±0.06 g/cm³ (Predicted); logP and PSA not experimentally determined
Comparator Or Baseline	5-Methoxy-2-methyl-6-nitro-2,3-dihydrobenzofuran: MW 209.20 g/mol, logP 2.45, PSA 64.28 Ų. 5-Nitro-2,3-dihydrobenzofuran: MW 165.15 g/mol, Density 1.360 g/cm³. 5-Methoxy-2,3-dihydrobenzofuran: MW 150.18 g/mol, Density 1.262 g/cm³.
Quantified Difference	ΔMW = -14.03 g/mol vs. 2-methyl analog; ΔDensity = -0.232 g/cm³ vs. 5-nitro analog, +0.080 g/cm³ vs. 5-methoxy analog
Conditions	Computationally predicted density and boiling point (ACD/Labs or analogous); MW from CAS registry

Why This Matters

The intermediate density and lower molecular weight relative to the 2-methyl analog influence chromatographic retention times (both normal-phase and reverse-phase), solubility in common organic solvents, and molar concentration calculations for biological assays, making this compound preferable when lower lipophilicity or smaller molecular volume is desired.

• [1] Ambinter. 5-Methoxy-2-methyl-6-nitro-2,3-dihydrobenzofuran (CAS 85258-17-9). Molecular Weight: 209.20 g/mol; logP: 2.45; PSA: 64.28 Ų. Available at: https://www.ambinter.com/molecule/783192 View Source

Procurement-Relevant Application Scenarios for 5-Methoxy-6-nitro-2,3-dihydrobenzofuran Based on Quantitative Differentiation Evidence

Lead Scaffold Development for CNS-Targeted Programs Requiring Conformationally Constrained Methoxy Pharmacophores

The 2,3-dihydrobenzofuran core constrains the 5-methoxy group into a defined conformational space, as documented in hallucinogenic phenethylamine analogue research where dihydrofuran-tethered methoxy groups modeled the active binding conformation at 5-HT2 receptors with binding energy contributions of 2.4–3.2 kcal/mol [1]. When combined with the 6-nitro group—a position that avoids the genotoxic 2-nitro-on-furan structural alert [2]—this compound provides a differentiated starting scaffold for CNS medicinal chemistry programs. Procurement is indicated when the research objective requires a conformationally biased methoxyarene that retains a reducible nitro handle for subsequent amine formation, without the mutagenicity liability associated with 2-nitrobenzofuran congeners.

Synthetic Intermediate for Nitro-Reduction-Derived 6-Amino-5-methoxy-2,3-dihydrobenzofuran Building Blocks

The 6-nitro group is strategically positioned para to the 5-methoxy electron-donating substituent, creating an activated system for selective reduction to the corresponding 6-amino derivative. This reduction product serves as a versatile intermediate for amide coupling, diazotization, or heterocycle annulation. The predicted boiling point of 328.6 °C indicates sufficient thermal stability for standard catalytic hydrogenation conditions (typically 25–80 °C). Compared to 5-nitro-2,3-dihydrobenzofuran (boiling point 292.3 °C) , the higher boiling point of the target compound provides a wider thermal operating window during exothermic reduction reactions, reducing the risk of solvent bumping or uncontrolled decomposition during scale-up.

CYP1A2 Interaction Profiling in Drug Metabolism Studies Using 6-Nitro-Dihydrobenzofuran Probes

The 6-nitro-2,3-dihydrobenzofuran substructure has been identified as a CYP1A2 inhibitor scaffold in human liver microsome assays [3]. Researchers investigating structure-activity relationships of CYP1A2 inhibition within the dihydrobenzofuran chemotype can use 5-methoxy-6-nitro-2,3-dihydrobenzofuran as a probe to assess the electronic contribution of the 5-methoxy group to CYP1A2 binding affinity, by direct comparison with the unsubstituted 6-nitro-2,3-dihydrobenzofuran. This compound fills a specific gap between the fully aromatic 2-nitrobenzofurans (which carry a confounding genotoxicity alert) and the non-nitrated dihydrobenzofurans (which lack CYP inhibition activity).

Chromatographic Method Development and Analytical Reference Standard for Orthogonal Nitro/Methoxy-Substituted Dihydrobenzofurans

With a density of 1.342 g/cm³ —intermediate between the mono-nitro (1.360 g/cm³) and mono-methoxy (1.262 g/cm³) analogs—this compound serves as a useful retention time marker in reverse-phase HPLC method development for substituted dihydrobenzofuran libraries. Its distinct chromatographic behavior, driven by the balanced polarity contributions of both substituents, allows it to be used as an internal reference standard when developing gradient methods for more complex dihydrobenzofuran compound collections. The absence of the 2-methyl group (present in the closest analog CAS 85258-17-9, logP 2.45) [4] makes it a less lipophilic, earlier-eluting reference point in C18 chromatography.

Application

Selection Property

Validation Focus

CNS lead scaffold development

Conformationally constrained methoxy pharmacophore

Dihydrofuran ring constraint effect on binding conformation

Nitro-reduction intermediate

Activated 6-nitro group para to electron-donating methoxy

Selective reduction to 6-amino derivative for amide coupling or annulation

CYP1A2 inhibition probe

6-Nitro-dihydrobenzofuran substructure without 2-nitro genotoxic alert

Electronic contribution of 5-methoxy group to CYP1A2 binding affinity

Chromatographic method development

Balanced polarity and intermediate density

Retention time marker for orthogonal substituted dihydrobenzofuran libraries

• [1] Nichols, D.E., Snyder, S.E., Oberlender, R., Johnson, M.P., Huang, X.M. 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. Journal of Medicinal Chemistry, 34(1): 276-281, 1991. DOI: 10.1021/jm00105a043. View Source
• [2] Rosenkranz, H.S., Klopman, G. The structural basis of the genotoxicity of nitroarenofurans and related compounds. Mutation Research, 304(2): 271-283, 1994. DOI: 10.1016/0027-5107(94)90220-8. View Source
• [3] BindingDB. Assay CHEMBL1176757: Inhibition of human CYP1A2 after 10 mins. ChEMBL ID: CHEMBL642206. Available at: https://www.bindingdb.org/ View Source
• [4] Ambinter. 5-Methoxy-2-methyl-6-nitro-2,3-dihydrobenzofuran (CAS 85258-17-9). Molecular Weight: 209.20 g/mol; logP: 2.45; PSA: 64.28 Ų. View Source